Cas no 365-12-8 (4-(2-fluorophenyl)benzoic acid)

• Product Name: 4-(2-fluorophenyl)benzoic acid
• CAS No: 365-12-8
• MF: C₁₃H₉FO₂
• MW: 216.207767248154
• MDL: MFCD00278732
• CID: 313854
• PubChem ID: 715022
• Update Time: 2025-05-20

4-(2-fluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2'-Fluoro-[1,1'-biphenyl]-4-carboxylic acid
• 2-Fluorobiphenyl-4-Carboxylic Acid
• 2'-Fluorobiphenyl-4-carboxylic acid
• [1,1'-Biphenyl]-4-carboxylicacid, 2'-fluoro-
• 2'-Fluoro-1,1'-biphenyl-4-carboxylic acid
• 2‘-Fluoro[1,1‘-biphenyl]-4-carboxylic acid
• 2'-Fluoro[1,1'-biphenyl]-4-carboxylic acid
• 4-(2-fluorophenyl)benzoic acid
• CCG-245604
• 2'-fluoro[1,1'-biphenyl]-4-carboxylic acid, AldrichCPR
• SCHEMBL412227
• BB 0222498
• CHEMBL332419
• FT-0612302
• 365-12-8
• SLKZDWAZOKIEEU-UHFFFAOYSA-N
• HMS1449H14
• 2'-fluoro-4-biphenylcarboxylic acid
• MFCD00278732
• Maybridge3_006504
• AB92565
• Oprea1_091449
• AS-2118
• 2 inverted exclamation mark -Fluorobiphenyl-4-carboxylic Acid
• 4-(2-fluorophenyl)-benzoic acid
• CS-0207323
• DTXSID70351950
• AKOS000314402
• 2'-Fluoro-biphenyl-4-carboxylic acid
• IDI1_017891
• SY009529
• 2'-Fluoro-[1,1'-biphenyl]-4-carboxylicacid
• STK092059
• DB-021128
• 2\\'-Fluorobiphenyl-4-carboxylic acid

• MDL： MFCD00278732
• Inchi： 1S/C13H9FO2/c14-12-4-2-1-3-11(12)9-5-7-10(8-6-9)13(15)16/h1-8H,(H,15,16)
• InChI Key： SLKZDWAZOKIEEU-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 216.05900
• Monoisotopic Mass: 216.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Melting Point: 230-232℃
• Boiling Point: 363.9 ℃ at 760 mmHg
• PSA: 37.30000
• LogP: 3.19090

4-(2-fluorophenyl)benzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302; H319
• Warning Statement： P264; P270; P280; P301+P312+P330; P305+P351+P338; P337+P313; P501
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(2-fluorophenyl)benzoic acid

4-(2-Fluorophenyl)Benzoic Acid (CAS No. 365-12-8): A Comprehensive Overview

4-(2-Fluorophenyl)Benzoic Acid, also known by its CAS registry number CAS No. 365-12-8, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a fluorophenyl group. The presence of the fluorine atom in the aromatic ring introduces distinct electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 4-(2-Fluorophenyl)Benzoic Acid typically involves multi-step organic reactions, often utilizing coupling reactions or substitution mechanisms. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate these reactions under mild conditions.

In terms of applications, 4-(2-Fluorophenyl)Benzoic Acid has shown promise in drug discovery programs targeting various therapeutic areas. For instance, studies have demonstrated its potential as a lead compound in anti-inflammatory and anticancer drug development. The fluorine atom's electron-withdrawing effect enhances the molecule's bioavailability and stability, making it an attractive candidate for pharmacological studies.

Recent research has also highlighted the role of CAS No. 365-12-8 in materials science, particularly in the development of advanced polymers and coatings. The compound's ability to form stable amide bonds with other molecules makes it a useful building block for constructing functional materials with tailored properties. Scientists have reported its incorporation into polymeric networks that exhibit improved mechanical strength and thermal stability.

The environmental impact of 4-(2-Fluorophenyl)Benzoic Acid has been another area of interest. Studies have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial and medical applications. Results indicate that the compound undergoes efficient microbial degradation under aerobic conditions, minimizing its ecological footprint.

In conclusion, 4-(2-Fluorophenyl)Benzoic Acid (CAS No. 365-12-8) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future innovations. As research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.